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Compound of Interest

Compound Name: Selenocystamine dihydrochloride

Cat. No.: B1257017 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Selenocystamine dihydrochloride powder. Intended for professionals

in research and drug development, this document synthesizes available data on the chemical's

properties, handling, and storage to ensure its integrity and efficacy in experimental and

developmental applications. While specific quantitative stability data under varied

environmental conditions are limited in publicly available literature, this guide extrapolates from

general knowledge of organoselenium compounds to provide best-practice recommendations.

Introduction
Selenocystamine dihydrochloride is a disulfide analog containing selenium, making it a

valuable compound in various research fields, including the development of redox-responsive

drug delivery systems and as a catalyst. Its stability is paramount to ensure reproducible

experimental results and the efficacy of derived formulations. This guide outlines the known

stability profile and provides detailed recommendations for storage and handling.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Selenocystamine dihydrochloride
is presented in the table below.
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Property Value

CAS Number 3542-13-0

Molecular Formula C₄H₁₄Cl₂N₂Se₂

Molecular Weight 318.99 g/mol

Appearance
Light brown to brown or yellow to orange

powder[1][2]

Solubility
Soluble in water (clear to slightly hazy) and

DMSO (90 mg/mL)[2][3]

Melting Point 177-179 °C (decomposes)[4]

Stability Profile
Detailed quantitative stability studies on Selenocystamine dihydrochloride powder are not

extensively documented in public literature. However, based on supplier recommendations and

general knowledge of selenium-containing compounds, the following factors are critical to its

stability.

Temperature
Temperature is a critical factor in maintaining the long-term stability of Selenocystamine
dihydrochloride.

Solid Powder: For long-term storage, the solid powder should be kept at 4°C.[1][5] Some

suppliers also indicate that room temperature storage is acceptable, particularly for shorter

durations, and should be kept in a dry, dark place.[4]

In Solvent: Once dissolved, the stability of Selenocystamine dihydrochloride decreases.

Stock solutions should be stored at -20°C for short-term storage (up to 1 month) and at

-80°C for long-term storage (up to 6 months).[1]

Moisture
Selenocystamine dihydrochloride is hygroscopic.[6] It is crucial to store the powder in a

tightly sealed container away from moisture to prevent degradation.[1][5]
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Light
While some studies on other selenium compounds suggest that light does not significantly

impact their stability, it is generally good practice to store Selenocystamine dihydrochloride
in a dark place to minimize the potential for photo-degradation.[4]

pH
For solutions, the pH of the solvent can significantly impact the stability of selenium

compounds. Generally, acidification tends to increase the stability of many selenium species.[1]

The optimal pH for Selenocystamine dihydrochloride solutions has not been specified, but

researchers should consider buffering solutions and evaluating stability in their specific

experimental conditions.

Recommended Storage Conditions
To ensure the maximum shelf-life and integrity of Selenocystamine dihydrochloride, the

following storage conditions are recommended.

Quantitative Storage Recommendations
Form

Storage
Temperature

Duration Container
Additional
Precautions

Solid Powder 4°C[1][5] Long-term
Tightly sealed,

opaque container

Store away from

moisture[1][5]

Solid Powder
Room

Temperature[4]
Short-term

Tightly sealed,

opaque container

Keep in a dark,

dry place[4]

In Solvent -20°C[1] Up to 1 month
Sealed, airtight

vial

Avoid repeated

freeze-thaw

cycles

In Solvent -80°C[1] Up to 6 months
Sealed, airtight

vial

Avoid repeated

freeze-thaw

cycles

Handling and Safety
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Selenocystamine dihydrochloride is classified as a toxic substance if swallowed or inhaled

and may cause damage to organs through prolonged or repeated exposure.[7] It is also very

toxic to aquatic life.[7]

Personal Protective Equipment (PPE)
When handling Selenocystamine dihydrochloride powder, appropriate personal protective

equipment should be worn, including:

Safety glasses or goggles

Gloves

A dust mask (e.g., N95) or respirator[2]

Lab coat

Handling Workflow
The following diagram illustrates a recommended workflow for the safe handling and

preparation of Selenocystamine dihydrochloride solutions.

Preparation Area

Wear Appropriate PPE Weigh Selenocystamine Dihydrochloride
 in a Fume Hood Dissolve in Appropriate Solvent Vortex or Sonicate if Necessary Store Solution at Recommended Temperature

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Solution Preparation.

Potential Degradation Pathways
While specific degradation pathways for Selenocystamine dihydrochloride are not well-

documented, a conceptual pathway can be proposed based on the chemistry of similar

organoselenium compounds. The diselenide bond is susceptible to reduction and oxidation.
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Caption: Conceptual Degradation Pathways of Selenocystamine.

Experimental Protocols for Stability Assessment
For researchers wishing to conduct their own stability studies, a general protocol for a stability-

indicating HPLC method is outlined below. This is a generalized procedure and would require

optimization for Selenocystamine dihydrochloride.

Objective
To develop and validate a stability-indicating analytical method for Selenocystamine
dihydrochloride to assess its stability under various stress conditions.

Materials
Selenocystamine dihydrochloride reference standard

HPLC grade solvents (e.g., acetonitrile, methanol)

HPLC grade water

Buffers of various pH

Forced degradation reagents (e.g., hydrochloric acid, sodium hydroxide, hydrogen peroxide)
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Equipment
High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV,

MS)

Analytical balance

pH meter

Temperature and humidity controlled chambers

Photostability chamber

Experimental Workflow
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Method Development

Forced Degradation Studies

Method Validation

Select HPLC Column and Mobile Phase

Optimize Chromatographic Conditions

Subject Samples to Stress Conditions
(Acid, Base, Oxidation, Heat, Light)

Analyze Stressed Samples by HPLC

Identify and Separate Degradation Peaks

Validate for Specificity, Linearity,
Accuracy, Precision, and Robustness

Click to download full resolution via product page

Caption: Workflow for Stability-Indicating Method Development.

Conclusion
The stability of Selenocystamine dihydrochloride powder is crucial for its effective use in

research and development. Adherence to the recommended storage conditions—specifically,

low temperature, and protection from moisture and light—is essential for maintaining its
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chemical integrity. While detailed public data on its degradation is sparse, understanding the

general stability of organoselenium compounds provides a solid foundation for its proper

handling and storage. For critical applications, it is advisable to perform in-house stability

testing using appropriate analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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